Methyl 4-((2-(thiophen-3-yl)acetamido)methyl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-[[(2-thiophen-3-ylacetyl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C14H20N2O3S/c1-19-14(18)16-5-2-11(3-6-16)9-15-13(17)8-12-4-7-20-10-12/h4,7,10-11H,2-3,5-6,8-9H2,1H3,(H,15,17)
• InChI Key: RVDZXDNLMNJYPJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC(CC1)CNC(=O)CC2=CSC=C2
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

Thiophene is a five-membered ring compound with one sulfur atom and four carbon atoms. Piperidine is a six-membered ring with one nitrogen atom and five carbon atoms. Compounds containing these structures often exhibit various biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, a compound with a similar piperidine structure, Methyl piperidine-4-carboxylate, has a boiling point of 85-90 °C, a density of 1.06 g/mL at 25 °C, and is slightly soluble in water.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory Drugs

. .

Antimicrobial Properties

. This makes them valuable in the development of new antimicrobial agents.

Organic Semiconductors

. This is a rapidly growing field with applications in various electronic devices.

Organic Light-Emitting Diodes (OLEDs)

. OLEDs are used in the production of digital displays in devices such as television screens, computer monitors, and portable systems such as smartphones.

Corrosion Inhibitors

. This helps in protecting metal surfaces from corrosion, thereby increasing their lifespan.

Mechanism of Action

Target of Action

It’s known that thiophene-based analogs, which this compound is a part of, have been studied extensively for their potential biological activities . They have been found to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Mode of Action

Thiophene derivatives, in general, are known to interact with various biological targets to exert their effects . For instance, some thiophene-based drugs like suprofen and articaine act as nonsteroidal anti-inflammatory drugs and voltage-gated sodium channel blockers respectively .

Biochemical Pathways

Given the broad range of biological activities exhibited by thiophene derivatives, it can be inferred that these compounds likely interact with multiple biochemical pathways .

Result of Action

Based on the known effects of thiophene derivatives, it can be inferred that this compound may have potential anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects .

Future Directions

The future research directions would depend on the specific applications of this compound. Given the wide range of activities exhibited by thiophene and piperidine derivatives, this compound could potentially be explored in various fields, including medicinal chemistry, material science, and industrial chemistry.